Cas no 89088-57-3 (ethyl 3-amino-1-methyl-1H-pyrazole-5-carboxylate)

ethyl 3-amino-1-methyl-1H-pyrazole-5-carboxylate structure
89088-57-3 structure
Product Name:ethyl 3-amino-1-methyl-1H-pyrazole-5-carboxylate
CAS No:89088-57-3
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD06805297
CID:612799
PubChem ID:13248994
Update Time:2025-04-19

ethyl 3-amino-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-methyl-1H-Pyrazole-5-carboxylic acid ethyl ester
    • 1H-Pyrazole-5-carboxylic acid, 3-amino-1-methyl-, ethyl ester
    • Ethyl 3-amino-1-methyl-1H-pyrazole-5-carboxylate hydrochloride
    • ethyl 5-amino-2-methylpyrazole-3-carboxylate
    • ethyl 3-amino-1-methyl-1H-pyrazole-5-carboxylate
    • ethyl3-amino-1-methyl-1H-pyrazole-5-carboxylate
    • SCHEMBL286585
    • CS-0298922
    • EN300-230241
    • AS-77847
    • AKOS000308894
    • DTXSID90531914
    • 89088-57-3
    • D97197
    • Ethyl 5-imino-2-methyl-2,5-dihydro-1h-pyrazole-3-carboxylate
    • 1H-pyrazole-5-carboxylic acid, 3-amino-1-methyl-, ethyl ester, hydrochloride
    • STK352624
    • DB-142140
    • ALBB-028979
    • BBL040902
    • MDL: MFCD06805297
    • Inchi: 1S/C7H11N3O2/c1-3-12-7(11)5-4-6(8)9-10(5)2/h4H,3H2,1-2H3,(H2,8,9)
    • InChI Key: AVAANYHFUXNOPC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC(N)=NN1C)=O

Computed Properties

  • Exact Mass: 169.085126602g/mol
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 334.2±22.0 °C at 760 mmHg
  • Flash Point: 155.9±22.3 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

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